4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide

• IUPAC Name: 4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide
• InChI: InChI=1S/C16H20FNO2/c1-9-6-12(17)4-5-13(9)16(20)18-15-11-3-2-10(7-11)14(15)8-19/h4-6,10-11,14-15,19H,2-3,7-8H2,1H3,(H,18,20)
• InChI Key: DIGKZKRMBMCEAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)C(=O)NC2C3CCC(C3)C2CO
• Molecular Formula: C16H20FNO2
• Molecular Weight: 277.33 g/mol

Description

4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is known for its unique structure and properties that make it an attractive candidate for drug development.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide is not fully understood, but it is believed to act on several molecular targets in the body. The compound has been shown to inhibit the activity of certain enzymes and receptors, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Several studies have investigated the biochemical and physiological effects of 4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide. The compound has been shown to have anti-inflammatory and pain-relieving effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide in lab experiments include its unique structure and potential therapeutic applications. However, the compound is challenging to synthesize, and its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide. Some potential areas of investigation include:
1. Further studies on the compound's mechanism of action to better understand its potential therapeutic effects.
2. Investigation of the compound's potential applications in treating neurological disorders.
3. Development of more efficient synthesis methods to improve the yield and purity of the final product.
4. Investigation of the compound's potential as a drug delivery system for other therapeutic agents.
Conclusion:
In conclusion, 4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide is a compound with significant potential applications in medicinal chemistry. Its unique structure and potential therapeutic effects make it an attractive candidate for drug development. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide involves several steps. The first step involves the preparation of the bicyclic intermediate, which is then reacted with 4-fluoro-2-methylbenzoic acid to produce the final product. The synthesis of this compound is challenging due to the complexity of the intermediate, and several modifications have been made to the synthesis method to improve the yield and purity of the final product.

Scientific Research Applications

The unique structure of 4-fluoro-N-[3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]-2-methylbenzamide makes it an attractive candidate for drug development. Several studies have investigated the potential applications of this compound in medicinal chemistry, including its use as a potential treatment for cancer and neurological disorders. The compound has also been studied for its potential use as a pain reliever and anti-inflammatory agent.